Cas no 864430-47-7 ((3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine)

• Product Name: (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine
• CAS No: 864430-47-7
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• MDL: MFCD01454646
• CID: 5227787
• PubChem ID: 23770483
• Update Time: 2026-03-07

(3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• n-(3,4-Difluorobenzyl)-1-methoxypropan-2-amine
• (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine

• MDL： MFCD01454646
• Inchi： 1S/C11H15F2NO/c1-8(7-15-2)14-6-9-3-4-10(12)11(13)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： LSKQMAWNKVLQCJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)NC(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine

Comprehensive Overview of (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 864430-47-7)

The compound (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine, identified by its CAS No. 864430-47-7, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This amine derivative features a 3,4-difluorophenyl group and a 1-methoxypropan-2-yl moiety, making it a versatile intermediate for synthesizing bioactive compounds. Its unique structure has garnered attention in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic pathways.

Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of compounds like (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine. Researchers are increasingly exploring its role in high-throughput screening and computational modeling to identify novel therapeutic agents. The fluorine substitution in its aromatic ring enhances its binding affinity to biological targets, a feature widely discussed in medicinal chemistry forums and patent literature.

From a synthetic perspective, CAS No. 864430-47-7 is often utilized in N-alkylation reactions and reductive amination protocols. Its methoxypropyl side chain offers excellent solubility in polar solvents, a critical factor for process optimization in industrial applications. Laboratories focusing on precise molecular design frequently cite this compound as a benchmark for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also pivotal in discussions about (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine. With growing emphasis on sustainable synthesis, researchers are investigating catalytic methods to produce this amine with minimal waste. The compound’s low ecotoxicity profile aligns with global initiatives like REACH compliance and green pharmaceutical manufacturing.

In analytical chemistry, CAS No. 864430-47-7 is characterized by advanced techniques such as HPLC-MS and NMR spectroscopy. Its distinct chromatographic retention time and fragmentation patterns make it easily identifiable in complex matrices. These properties are invaluable for quality control in API production and forensic analysis of novel synthetic derivatives.

The commercial availability of (3,4-difluorophenyl)methyl(1-methoxypropan-2-yl)amine through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Procurement databases frequently highlight its use in peptide conjugation and ligand development for G-protein-coupled receptors (GPCRs). Pricing trends reflect its niche demand, with bulk quantities often listed in custom synthesis catalogs.

Future research directions for CAS No. 864430-47-7 may explore its utility in bioconjugation chemistry or as a precursor for fluorinated imaging agents. The compound’s compatibility with click chemistry protocols opens avenues for diagnostic probe development, a hot topic in molecular imaging communities. Collaborative studies between cheminformatics experts and synthetic chemists could further unlock its potential.